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Compound of Interest

4,5-Dichloro-2-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B1348554

Molecular Structure and its Spectroscopic
Implications

4,5-Dichloro-2-hydroxybenzaldehyde is a substituted aromatic aldehyde with the molecular
formula C7H4CIl202 and a molecular weight of approximately 191.01 g/mol .[3] Its structure is
foundational to interpreting its spectral data. The key features are:

e An aldehyde group (-CHO) ortho to a hydroxyl group.

¢ A hydroxyl group (-OH) capable of intramolecular hydrogen bonding with the aldehyde's
carbonyl oxygen.

+ Two chlorine atoms at the C4 and C5 positions of the benzene ring.
+ Two remaining aromatic protons at the C3 and C6 positions.

These features create a distinct electronic environment that governs the molecule's interaction
with electromagnetic radiation, leading to a unique spectroscopic fingerprint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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